2-[7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl]-N-[2-(4-methyl-1H-indol-1-yl)ethyl]acetamide

Specification

• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-1-oxophthalazin-2-yl)-N-[2-(4-methylindol-1-yl)ethyl]acetamide
• Standard InChI: InChI=1S/C23H24N4O4/c1-15-5-4-6-18-17(15)9-11-26(18)12-10-24-20(28)14-27-23(29)21-16(13-25-27)7-8-19(30-2)22(21)31-3/h4-9,11,13H,10,12,14H2,1-3H3,(H,24,28)
• Standard InChI Key: DIVXUAWFBRMQTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CN(C2=CC=C1)CCNC(=O)CN3C(=O)C4=C(C=CC(=C4OC)OC)C=N3

Introduction

2-[7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl]-N-[2-(4-methyl-1H-indol-1-yl)ethyl]acetamide is a complex organic molecule that combines both phthalazine and indole structures. This compound is of interest in medicinal chemistry due to its unique combination of functional groups, which contribute to its potential biological activities. The molecular formula of this compound is not explicitly provided in the available literature, but its molecular weight is approximately 408.44 g/mol.

Synthesis

The synthesis of 2-[7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl]-N-[2-(4-methyl-1H-indol-1-yl)ethyl]acetamide typically involves multi-step organic reactions. These reactions allow for the construction of the desired compound with high specificity, enabling modifications to enhance its biological activity.

Synthesis Steps Overview

• Starting Materials: The synthesis begins with appropriate starting materials, such as phthalazine derivatives and indole compounds.

• Coupling Reactions: The phthalazine core is coupled with the indole moiety through an acetamide linkage.

• Modification Steps: Additional steps may involve the introduction of methoxy groups or other functional modifications to optimize the compound's properties.

Potential Biological Targets

• Enzymes: Potential interaction with enzymes involved in metabolic or signaling pathways.

• Receptors: Interaction with receptors that influence various physiological processes.

Research Findings and Future Directions

Research on 2-[7,8-dimethoxy-1-oxo-2(1H)-phthalazinyl]-N-[2-(4-methyl-1H-indol-1-yl)ethyl]acetamide is ongoing, with a focus on its therapeutic applications. The compound's unique structure suggests potential for neurological and oncological applications, although detailed studies are needed to fully elucidate its effects and mechanisms of action.

Future Research Directions

• In Vitro and In Vivo Studies: Conduct comprehensive in vitro and in vivo studies to assess the compound's efficacy and safety.

• Mechanistic Studies: Investigate the specific mechanisms through which the compound exerts its biological effects.

• Clinical Trials: Pursue clinical trials to evaluate the compound's therapeutic potential in humans.